2-(Hydrazinomethyl)thiophene hydrochloride
Overview
Description
Synthesis Analysis
Thiophene derivatives, including 2-(Hydrazinomethyl)thiophene hydrochloride, can be synthesized through various methods such as the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . The Gewald synthesis, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of this compound consists of a thiophene ring with a hydrazinomethyl group attached.Chemical Reactions Analysis
Thiophene derivatives, including this compound, have been shown to exhibit a variety of properties and applications. They are used in industrial chemistry and material science as corrosion inhibitors . Thiophene-mediated molecules also play a significant role in the advancement of organic semiconductors .Scientific Research Applications
Fluorescent Sensing of Metal Ions
2-(Hydrazinomethyl)thiophene hydrochloride derivatives, such as PM1·HCl and PM2·HCl, have been designed and synthesized for the selective detection of Cu2+ and Hg2+ ions in aqueous solutions. These compounds exhibit different emission characteristics and color changes upon binding to these metal ions, allowing for their detection with the naked eye. The detection limits for Cu2+ and Hg2+ using PM1·HCl were found to be exceptionally low, demonstrating their high sensitivity as fluorescent sensors (Wang et al., 2014).
Synthetic Applications in Chemistry
The reactivity of thiophene-2-carboxanilides and their derivatives, which can be synthesized from this compound, has been explored for various synthetic applications. These compounds can undergo reactions to produce sulfonyl chlorides, which further react with amino acids to yield derivatives. This illustrates their utility in synthesizing complex molecules for further chemical studies (El-Sayed, 1998).
Development of Antimicrobial and Antitubercular Agents
Derivatives of this compound have been evaluated for their pharmacological properties. Compounds synthesized from this chemical have shown promising antitubercular and antimicrobial activities, highlighting their potential in developing new therapeutic agents (Thaker et al., 2005).
Corrosion Inhibition
A thiophene derivative synthesized from this compound, known as 2-acetylthiophene thiosemicarbazone (2-AT), was studied for its corrosion inhibition efficiency on mild steel in a hydrochloric acid environment. The study demonstrated high inhibition efficiency, making it a potential candidate for protecting metals against corrosion (Al-Baghdadi et al., 2020).
Safety and Hazards
Future Directions
Thiophene-based analogs, including 2-(Hydrazinomethyl)thiophene hydrochloride, have attracted the attention of many scientists as potential biologically active compounds . They play a crucial role for medicinal chemists to develop advanced compounds with a variety of biological effects . Future research may focus on exploring these biological effects further and developing new synthesis methods for thiophene derivatives.
properties
IUPAC Name |
thiophen-2-ylmethylhydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2S.ClH/c6-7-4-5-2-1-3-8-5;/h1-3,7H,4,6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUFPVASCCKZMIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
259535-14-3 |
Source
|
| Record name | [(thiophen-2-yl)methyl]hydrazine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does (2-thienylmethyl)hydrazine hydrochloride contribute to the pH-responsive release of ruthenium metallotherapeutics in the study by []?
A1: In the study by [], (2-thienylmethyl)hydrazine hydrochloride (H1) acts as a pH-responsive linker on the surface of mesoporous silica nanoparticles (MSN). The hydrazone bond within H1 is stable at physiological pH (7.4) but hydrolyzes under mildly acidic conditions (pH 5.0-6.0) found in the tumor microenvironment []. This hydrolysis releases the attached ruthenium(II) complex, leading to targeted drug delivery at the tumor site [].
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